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Compound of Interest

Compound Name: 3,5-Dichlorobenzo[d]isoxazole

Cat. No.: B176822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety, handling, and disposal protocols for 3,5-
Dichlorobenzo[d]isoxazole (CAS No. 16263-53-9). Adherence to these guidelines is critical to

ensure a safe laboratory environment and proper management of this chemical.

Hazard Profile and Immediate Safety Precautions
3,5-Dichlorobenzo[d]isoxazole is a chlorinated benzisoxazole derivative. While

comprehensive toxicological data for this specific compound is limited, data from structurally

related compounds indicate significant potential hazards. The primary hazards are:

Harmful if swallowed[1][2].

Causes skin irritation[2].

Causes serious eye irritation[2].

May cause respiratory irritation[2].

Immediate action in case of exposure is crucial. In case of contact with skin or eyes, rinse

immediately with plenty of water. If inhaled, move to fresh air. If swallowed, rinse mouth with

water and seek immediate medical attention[1][2]. Always show the Safety Data Sheet (SDS)

to attending medical personnel[1][2].
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Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 3,5-
Dichlorobenzo[d]isoxazole to prevent exposure.

Body Part
Personal Protective

Equipment
Specification/Standard

Hands Chemical-resistant gloves
Nitrile or other suitable

material, inspected before use.

Eyes/Face
Safety glasses with side-

shields and face shield

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.

Respiratory
Air-purifying respirator (e.g.,

N95) or higher

Required when handling

outside of a fume hood or if

dust/aerosols may be

generated. Use a full-face

respirator if exposure limits are

exceeded[1].

Body
Laboratory coat or chemical-

resistant suit

To prevent skin contact.

Flame-retardant and antistatic

protective clothing is

recommended[1].

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a calibrated and certified chemical fume hood is used for all handling

procedures[2].

Verify that an emergency eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before commencing work to minimize time

spent handling the compound.
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Handling:

Don the appropriate PPE as specified in the table above.

Handle 3,5-Dichlorobenzo[d]isoxazole in a designated area within the fume hood.

Avoid the formation of dust and aerosols[2].

Use dedicated spatulas and glassware.

Weigh the compound in a tared and sealed container.

If preparing a solution, add the solid to the solvent slowly.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment that have come into contact with

the chemical.

Properly remove and dispose of contaminated gloves and other disposable PPE in a

designated hazardous waste container[1].

Wash hands and any exposed skin thoroughly with soap and water after handling[1].

Do not eat, drink, or smoke in the laboratory area[1].

Disposal Plan
All waste containing 3,5-Dichlorobenzo[d]isoxazole must be treated as hazardous waste.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weighing paper, paper towels) in a

clearly labeled, sealed hazardous waste container.

Collect all liquid waste (e.g., reaction mixtures, cleaning solvents) in a separate, clearly

labeled, and sealed hazardous waste container.

Disposal Procedure:
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Dispose of all hazardous waste through an approved and licensed waste disposal

company[1][3].

Do not discharge any waste containing this chemical into drains or the environment[1].

Workflow and Safety Relationships
The following diagram illustrates the logical flow of operations for safely handling and disposing

of 3,5-Dichlorobenzo[d]isoxazole.
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Workflow for Handling 3,5-Dichlorobenzo[d]isoxazole

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Prepare Chemical Fume Hood

Handle Chemical in Fume Hood

Avoid Dust/Aerosol Formation Decontaminate Surfaces & Equipment

Properly Remove & Dispose of PPE

Wash Hands Thoroughly Segregate Hazardous Waste

Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 3,5-Dichlorobenzo[d]isoxazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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